Cas no 844891-14-1 (6-Quinoxalinecarboxylicacid, 1,2,3,4-tetrahydro-1,4-dimethyl-)
844891-14-1 structure
Product Name:6-Quinoxalinecarboxylicacid, 1,2,3,4-tetrahydro-1,4-dimethyl-
CAS No:844891-14-1
MF:C11H14N2O2
MW:206.241062641144
CID:720609
PubChem ID:2795569
Update Time:2025-04-19
6-Quinoxalinecarboxylicacid, 1,2,3,4-tetrahydro-1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinoxalinecarboxylicacid, 1,2,3,4-tetrahydro-1,4-dimethyl-
- 1,4-Dimethyl-1,2,3,4-Tetrahydroquinoxaline-6-Carboxylic Acid
- 1,4-DIMETHYL-1,2,3,4-TETRAHYDROQUINOXALINE-6-CARBOXYLIC ACID, 97
- 1,4-dimethyl-2,3-dihydroquinoxaline-6-carboxylic acid
- 6-Quinoxalinecarboxylicacid,1,2,3,4-tetrahydro-1,4-dimethyl
- 1,4-Dimethyl-1,2,3,4-tetrahydro-quinoxaline-6-carboxylic acid
- AKOS022922241
- DTXSID00383789
- 844891-14-1
- 1,4-DIMETHYL-1,2,3,4-TETRAHYDROQUINOXALINE-6-CARBOXYLICACID
- STR07385
- FT-0763798
-
- Inchi: 1S/C11H14N2O2/c1-12-5-6-13(2)10-7-8(11(14)15)3-4-9(10)12/h3-4,7H,5-6H2,1-2H3,(H,14,15)
- InChI Key: HFLAPJAHKINQHV-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)N(C)CCN2C)=O
Computed Properties
- Exact Mass: 206.10600
- Monoisotopic Mass: 206.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- PSA: 43.78000
- LogP: 1.40080
6-Quinoxalinecarboxylicacid, 1,2,3,4-tetrahydro-1,4-dimethyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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